Cas no 2034451-29-9 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide
• CAS No: 2034451-29-9
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 5351858
• Update Time: 2025-10-29

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)pyridine-3-sulfonamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]pyridine-3-sulfonamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide

• Inchi： 1S/C17H18N4O2S2/c22-25(23,15-2-1-6-18-11-15)19-7-8-21-17(13-3-4-13)10-16(20-21)14-5-9-24-12-14/h1-2,5-6,9-13,19H,3-4,7-8H2
• InChI Key： AZZLVAOYWJPOKJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCCN1C(=CC(C2=CSC=C2)=N1)C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 549
• XLogP3: 1.7
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide

N-{2-[5-Cyclopropyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl]Ethyl}Pyridine-3-Sulfonamide: A Comprehensive Overview

CAS No. 2034451-29-9 corresponds to the compound N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring, a sulfonamide group, and a pyrazole moiety substituted with cyclopropyl and thiophene groups. The combination of these functional groups makes it a promising candidate for drug discovery and material science research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The pyrazole moiety is substituted with a cyclopropyl group at the 5-position and a thiophene group at the 3-position, which are known to enhance the molecule's stability and bioavailability. The sulfonamide group attached to the pyridine ring further contributes to the compound's pharmacokinetic properties, making it an attractive target for researchers in the field of medicinal chemistry.

Recent studies have highlighted the potential of this compound in inhibiting specific enzymes and receptors, which could lead to its application in treating various diseases. For instance, research has shown that the thiophene group plays a critical role in enhancing the molecule's ability to interact with biological targets. Additionally, the cyclopropyl group contributes to the compound's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its structural integrity and purity, which are crucial for ensuring its reliability in experimental settings. Furthermore, computational chemistry methods have been employed to predict the compound's behavior in different chemical environments, aiding in its optimization for specific applications.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a selective inhibitor of certain kinases makes it a potential candidate for anti-cancer drug development. Additionally, its unique electronic properties make it suitable for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or other electronic devices.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and reduce costs. Scientists are also exploring ways to modify the molecule further to enhance its therapeutic efficacy and reduce potential side effects. Collaborative efforts between chemists and biologists are expected to unlock new avenues for this compound's application in both medicine and materials science.

In conclusion, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-sulfonamide (CAS No. 2034451-29-9) represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a versatile tool with vast potential across multiple disciplines. As research continues to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.